Cas no 1251268-62-8 (3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine)

• Product Name: 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine
• CAS No: 1251268-62-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5216636
• PubChem ID: 50988671
• Update Time: 2025-06-07

3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethoxy)phenyl]cyclobutan-1-amine
• BAC26862
• Cyclobutanamine, 3-[4-(trifluoromethoxy)phenyl]-
• 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine

• Inchi： 1S/C11H12F3NO/c12-11(13,14)16-10-3-1-7(2-4-10)8-5-9(15)6-8/h1-4,8-9H,5-6,15H2
• InChI Key： GYKKKWTZBZQYQF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2

Additional information on 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine

Professional Introduction to 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine (CAS No. 1251268-62-8)

3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine (CAS No. 1251268-62-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a cyclobutane ring with a phenyl group substituted at the para position with a trifluoromethoxy group, and an amine functional group at the cyclobutane nitrogen. The presence of these specific substituents imparts distinct chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate the electronic and steric properties of the molecule. In drug design, such groups are often incorporated to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. The cyclobutane ring, on the other hand, introduces rigidity to the molecular structure, which can be advantageous in optimizing interactions with protein targets. This combination of features makes 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of this compound may exhibit potential as kinase inhibitors, given the ability of the phenyl ring to engage in hydrophobic interactions and the amine group to form hydrogen bonds. Furthermore, the trifluoromethoxy group can participate in dipole-dipole interactions, further enhancing binding affinity.

In vitro studies have begun to uncover the pharmacological profile of 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine. Initial experiments suggest that this compound demonstrates moderate activity against certain kinases, which are key targets in cancer therapy. The cyclobutane ring's rigidity may contribute to selective binding by stabilizing specific conformational states of the target protein. Additionally, the electron-withdrawing nature of the trifluoromethoxy group could enhance interactions with negatively charged residues on the enzyme active site.

The synthesis of 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been employed to construct the cyclobutane core efficiently. The introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution or direct fluorination methods.

The pharmacokinetic properties of 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine are also under investigation. Preliminary data suggest that this compound exhibits good oral bioavailability in preclinical models, indicating its potential for therapeutic use. The amine group can influence renal clearance and metabolic pathways, which are critical factors in drug development. Understanding these parameters is essential for optimizing dosing regimens and minimizing side effects.

The role of 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine in drug discovery extends beyond kinase inhibition. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules with diversified biological activities. The structural motifs present in this compound can be modified to develop analogs with enhanced potency or selectivity for different therapeutic targets.

The future direction of research on 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine is likely to involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing. Advances in artificial intelligence and machine learning are expected to accelerate the discovery process by predicting novel derivatives with optimized properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, 3-[4-(Trifluoromethoxy)phenyl]cyclobutan-1-amine (CAS No. 1251268-62-8) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.